2-bromo-6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide

• IUPAC Name: 2-bromo-6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H17BrN2O/c1-9-7-10(2)14(11(3)8-9)19-16(20)13-6-5-12(4)18-15(13)17/h5-8H,1-4H3,(H,19,20)
• InChI Key: WRBOPYVTBBBLEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)NC2=C(C=C(C=C2C)C)C)Br
• Molecular Formula: C16H17BrN2O
• Molecular Weight: 333.22 g/mol

Description

The compound “2-bromo-6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide” is likely a brominated pyridine derivative. Pyridine derivatives are often used in the synthesis of various pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyridine ring (a six-membered ring with one nitrogen atom and five carbon atoms), with a bromine atom and a methyl group attached at the 2nd and 6th positions respectively. The 3rd position would likely have a carboxamide group attached, which itself would be attached to a trimethylphenyl group.

Chemical Reactions Analysis

As a brominated pyridine derivative, this compound could potentially participate in various chemical reactions. For example, it could undergo nucleophilic substitution reactions where the bromine atom is replaced by another group.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. Many pyridine derivatives are used in pharmaceuticals and can have a variety of mechanisms of action.

Future Directions

The future directions for this compound would depend on its properties and potential applications. It could potentially be used in the synthesis of new pharmaceuticals or other organic compounds.